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A Comparative Meta-Analysis of N-Methylindan-2-amine Hydrochloride

This guide provides a detailed comparison of N-Methylindan-2-amine hydrochloride (NM-2-
Al), a rigid analogue of methamphetamine, with its parent compound 2-aminoindane (2-Al) and
other related psychoactive substances. The information is intended for researchers, scientists,
and drug development professionals, summarizing key research findings to facilitate further
investigation.

Mechanism of Action

N-Methylindan-2-amine (NM-2-Al) is a stimulant of the 2-aminoindane class. Pharmacological
studies reveal that it functions as a highly selective norepinephrine releasing agent and
reuptake inhibitor[1]. Unlike many other phenethylamine derivatives, it does not induce the
release of dopamine or serotonin, even at high concentrations[1]. Its primary active metabolite
in mice has been identified as 2-aminoindane (2-Al)[2][3][4]. The parent compound, 2-Al, is a
monoamine releasing agent with selectivity for the norepinephrine transporter (NET) and the
dopamine transporter (DAT)[5]. Other derivatives, such as 5,6-methylenedioxy-2-aminoindane
(MDAI), exhibit more pronounced serotonin-releasing properties, similar to MDMA[2].

Comparative Pharmacological Data

The following tables summarize the in vitro pharmacological data for NM-2-Al and its relevant
alternatives. This data highlights the differences in affinity and efficacy at key monoamine
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transporters.

Monoamine Transporter Release Activity

This table compares the potency of each compound to induce the release of monoamines from
presynaptic terminals. Potency is expressed as the half-maximal effective concentration (ECso).

NET Release DAT Release SERT Release

Compound Reference
ECso (nM) ECso (nM) ECso (nM)

N-Methylindan-2- No Release No Release

_ Releaser [1]

amine (NM-2-Al) (<100 pm) (<100 pum)

2-Aminoindane
86 439 >10,000 [5]

(2-Al)

MDAI 117 1,334 114 [5]

Monoamine Transporter and Receptor Binding Affinity

This table presents the binding affinities (ICso or Ki) of NM-2-Al for various transporters and
receptors. Lower values indicate a higher affinity.

Affinity Value o

Compound Target (M) Affinity Type Reference
¥

) Norepinephrine
N-Methylindan-2-
. Transporter 2.4 ICso [1]
amine (NM-2-Al)
(NET)

TAAR1 3.3 ECso [1]

Alpha-2A

Adrenergic 0.49 Ki [1]

Receptor

5-HT1A Receptor 3.6 Ki [1]

5-HT2A Receptor 5.4 Ki [1]
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In Vivo Effects of N-Methylindan-2-amine (NM-2-Al)

A study in mice investigated the acute behavioral and physiological effects of NM-2-Al
administered intraperitoneally (i.p.). The findings suggest dose-dependent effects on
sensorimotor and physiological functions, with less intensity compared to classic stimulants[2]

[314].

Dose Range (i.p.) Observed Effects in Mice Reference

Induces variations in core body
1-100 mg/kg [2][4]
temperature.[2][4]

Significantly reduces visual

10-100 mg/kg object and placing responses. [2]
[2]

Impairs spontaneous and
stimulated motor activity,
reduces skeletal muscle
1-100 mg/kg . [2][4]
strength (grip test), and
increases mechanical

analgesia (tail pinch test).[2][4]

Impairs sensorimotor gating
ability (prepulse inhibition test),

1-30 mglkg Y (prepulse innibifion (650, =, .
suggesting mild hallucinogenic

potential.[2][4]

Experimental Protocols
In Vitro Monoamine Release Assay (for 2-Al and MDAI)

» Objective: To determine the potency of test compounds to induce the release of radiolabeled
monoamines from rat brain synaptosomes.

o Methodology:

o Synaptosomes are prepared from rat brain tissue.
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o They are preloaded with a radiolabeled substrate, such as [BHJMPP* for DAT and NET, or
[3H]5-HT for SERT.

o The preloaded synaptosomes are then exposed to various concentrations of the test
compounds (e.g., 2-Al, MDAI).

o The amount of radioactivity released into the supernatant is measured using liquid
scintillation counting.

o Dose-response curves are generated, and ECso values are calculated to determine the
potency of the compounds as releasers.[5]

In Vivo Behavioral Assessment in Mice (for NM-2-Al)

Objective: To evaluate the acute pharmaco-toxicological effects of NM-2-Al.

Animals: Male CD-1 mice.

Drug Administration: NM-2-Al hydrochloride dissolved in saline was administered via
intraperitoneal (i.p.) injection at doses of 1, 10, 30, and 100 mg/kg.[2][3][4]

Tests Performed:

o Visual Responses: Visual placing and object recognition tests were conducted to assess
sensory function.[2]

o Core Body Temperature: Rectal temperature was measured at various time points post-
injection.[2][4]

o Motor Function: Spontaneous mobility, rotarod performance (time on rod), and grip
strength were evaluated.[2][4]

o Nociception: The tail pinch test was used to assess analgesic effects.[2][4]

o Sensorimotor Gating: A startle and prepulse inhibition (PPI) test was used to assess
potential hallucinogenic effects.[2][4]

Visualizations
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Signaling Pathway of NM-2-Al at the Noradrenergic
Synapse
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Caption: Proposed mechanism of NM-2-Al at a noradrenergic synapse.

Experimental Workflow for In Vivo Behavioral
Assessment
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Caption: Workflow for assessing the in vivo effects of NM-2-Al in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9916073/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9916073/
https://pubmed.ncbi.nlm.nih.gov/36768197/
https://pubmed.ncbi.nlm.nih.gov/36768197/
https://www.researchgate.net/publication/367263676_Behavioral_and_Pharmacokinetics_Studies_of_N-Methyl-2-Aminoindane_NM2AI_in_Mice_An_Aminoindane_Briefly_Used_in_the_Illicit_Drug_Market
https://pmc.ncbi.nlm.nih.gov/articles/PMC6848746/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6848746/
https://www.benchchem.com/product/b173241#meta-analysis-of-n-methylindan-2-amine-hydrochloride-research-findings
https://www.benchchem.com/product/b173241#meta-analysis-of-n-methylindan-2-amine-hydrochloride-research-findings
https://www.benchchem.com/product/b173241#meta-analysis-of-n-methylindan-2-amine-hydrochloride-research-findings
https://www.benchchem.com/product/b173241#meta-analysis-of-n-methylindan-2-amine-hydrochloride-research-findings
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b173241?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

